Cas no 1805755-31-0 (4-Cyano-5-hydroxy-1H-benzimidazole)

• Product Name: 4-Cyano-5-hydroxy-1H-benzimidazole
• CAS No: 1805755-31-0
• MF: C₈H₅N₃O
• MW: 159.144800901413
• CID: 4825441
• Update Time: 2025-07-18

4-Cyano-5-hydroxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-hydroxy-1H-benzimidazole

• Inchi： 1S/C8H5N3O/c9-3-5-7(12)2-1-6-8(5)11-4-10-6/h1-2,4,12H,(H,10,11)
• InChI Key： RBBFBVGMKVOCCQ-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1C#N)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 1.4
• Topological Polar Surface Area: 72.7

Additional information on 4-Cyano-5-hydroxy-1H-benzimidazole

Introduction to 4-Cyano-5-hydroxy-1H-benzimidazole (CAS No. 1805755-31-0)

4-Cyano-5-hydroxy-1H-benzimidazole, identified by its Chemical Abstracts Service (CAS) number 1805755-31-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzimidazole family, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of 4-Cyano-5-hydroxy-1H-benzimidazole, including the presence of a cyano group at the 4-position and a hydroxyl group at the 5-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further derivatization and exploration in medicinal chemistry.

The benzimidazole core is a privileged structure in drug discovery, with numerous examples of benzimidazole derivatives exhibiting antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The introduction of functional groups such as cyano and hydroxyl at specific positions on the benzimidazole ring can modulate its biological activity, leading to the discovery of novel therapeutic agents. 4-Cyano-5-hydroxy-1H-benzimidazole represents an interesting derivative that has been investigated for its potential pharmacological effects.

In recent years, there has been growing interest in exploring the pharmacological properties of 4-Cyano-5-hydroxy-1H-benzimidazole and its derivatives. One area of focus has been its potential role in modulating enzyme activity and receptor binding. For instance, studies have suggested that benzimidazole derivatives can interact with various biological targets, including kinases, transcription factors, and ion channels. The cyano group in 4-Cyano-5-hydroxy-1H-benzimidazole may serve as a key moiety for binding to these targets, while the hydroxyl group could provide opportunities for further chemical modification to enhance potency and selectivity.

Moreover, the synthesis of 4-Cyano-5-hydroxy-1H-benzimidazole has been optimized to ensure high yield and purity, making it a suitable candidate for large-scale production and further research. The compound can be synthesized through multi-step organic reactions involving condensation, cyclization, and functional group transformations. Advances in synthetic methodologies have enabled the efficient preparation of complex benzimidazole derivatives, facilitating their exploration in drug discovery programs.

Recent research has also highlighted the importance of 4-Cyano-5-hydroxy-1H-benzimidazole in developing novel therapeutic strategies against various diseases. For example, studies have demonstrated its potential as an inhibitor of certain enzymes implicated in cancer progression. The ability of benzimidazole derivatives to interfere with critical biological pathways makes them attractive candidates for anticancer drug development. Additionally, the compound has shown promise in preclinical studies as a modulator of inflammatory responses, suggesting its utility in treating chronic inflammatory diseases.

The structural versatility of 4-Cyano-5-hydroxy-1H-benzimidazole allows for further derivatization to explore new pharmacological profiles. By introducing additional functional groups or altering the substitution pattern on the benzimidazole ring, researchers can generate libraries of compounds with tailored biological activities. This approach is particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

In conclusion, 4-Cyano-5-hydroxy-1H-benzimidazole (CAS No. 1805755-31-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive scaffold for developing novel therapeutic agents. Ongoing studies continue to uncover new applications for this compound and its derivatives, reinforcing its importance in drug discovery efforts.